Cas no 1257554-20-3 (Methyl 2-(4-amino-3-methyl-1h-pyrazol-1-yl)acetate)

• Product Name: Methyl 2-(4-amino-3-methyl-1h-pyrazol-1-yl)acetate
• CAS No: 1257554-20-3
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 5743623
• PubChem ID: 59619803
• Update Time: 2025-05-20

Methyl 2-(4-amino-3-methyl-1h-pyrazol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl2-(4-amino-3-methyl-1H-pyrazol-1-yl)acetate
• FT-0702135
• 1257554-20-3
• SCHEMBL2065993
• EN300-1112078
• methyl 2-(4-amino-3-methyl-1H-pyrazol-1-yl)acetate
• (4-amino-3-methylpyrazol-1-yl)acetic acid methyl ester
• 1H-Pyrazole-1-acetic acid, 4-amino-3-methyl-, methyl ester
• Methyl 2-(4-amino-3-methyl-1h-pyrazol-1-yl)acetate

• Inchi： 1S/C7H11N3O2/c1-5-6(8)3-10(9-5)4-7(11)12-2/h3H,4,8H2,1-2H3
• InChI Key： LINWTABTUUDLFL-UHFFFAOYSA-N
• SMILES： O(C)C(CN1C=C(C(C)=N1)N)=O

Computed Properties

• Exact Mass: 169.085
• Monoisotopic Mass: 169.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.1A^2
• XLogP3: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl 2-(4-amino-3-methyl-1h-pyrazol-1-yl)acetate

Methyl 2-(4-amino-3-methyl-1H-pyrazol-1-yl)acetate: A Comprehensive Overview

Methyl 2-(4-amino-3-methyl-1H-pyrazol-1-yl)acetate, also known by its CAS number 1257554-20-3, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of pyrazole derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug design. The molecule features a pyrazole ring substituted with an amino group, a methyl group, and an acetate ester moiety, making it a versatile building block for further chemical modifications.

The pyrazole ring is a five-membered aromatic heterocycle containing two nitrogen atoms. In this compound, the pyrazole ring is substituted at positions 4 and 3 with an amino group (-NH₂) and a methyl group (-CH₃), respectively. The acetate ester group (-OAc) is attached to the carbon adjacent to the pyrazole ring. This structure endows the compound with unique electronic properties and reactivity, making it a valuable substrate for various chemical transformations.

Recent studies have highlighted the potential of Methyl 2-(4-amino-3-methyl-1H-pyrazol-1-yl)acetate as a precursor for the synthesis of bioactive molecules. For instance, researchers have explored its use in the construction of heterocyclic compounds with anti-inflammatory, antitumor, and antimicrobial activities. The amino group on the pyrazole ring can act as a nucleophile in various condensation reactions, enabling the formation of complex molecular architectures.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution, condensation reactions, and coupling reactions. One common approach involves the reaction of an appropriate aldehyde or ketone with an amine derivative to form the pyrazole ring. The methyl group and acetate ester can then be introduced through subsequent alkylation or esterification steps. The versatility of these synthetic methods allows for fine-tuning of the molecule's properties to suit specific applications.

The physical properties of Methyl 2-(4-amino-3-methyl-1H-pyrazol-1-yl)acetate are also worth noting. It is typically a crystalline solid with a melting point in the range of 150–160°C. The compound is soluble in common organic solvents such as dichloromethane, ethyl acetate, and dimethylformamide (DMF), but it has limited solubility in water. These properties make it suitable for use in organic synthesis protocols that require precise control over reaction conditions.

From an application standpoint, this compound has found utility in several areas. In pharmaceutical research, it serves as a key intermediate in the synthesis of drugs targeting various diseases. For example, derivatives of this compound have been investigated for their ability to inhibit enzymes involved in inflammation and cancer progression. Additionally, it has been used as a building block in agrochemicals, where its ability to modulate plant growth and resistance to pathogens has been explored.

Recent advancements in computational chemistry have further enhanced our understanding of the molecular properties of Methyl 2-(4-amino-3-methyl-1H-pyrazol-1-yl)acetate. Quantum mechanical calculations have provided insights into its electronic structure, which can guide the design of more potent bioactive derivatives. Moreover, machine learning algorithms are being employed to predict its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), which are critical for drug development.

In conclusion, Methyl 2-(4-amino-3-methyl-1H-pyrazol-1-yl)acetate is a versatile and valuable compound with wide-ranging applications in organic synthesis and drug discovery. Its unique structure and reactivity make it an attractive candidate for further research and development. As new technologies emerge and our understanding of chemical systems deepens, this compound will undoubtedly continue to play a pivotal role in advancing scientific knowledge and practical applications.